N-(1-ethylpropyl)-4-fluorobenzenesulfonamide

• IUPAC Name: 4-fluoro-N-pentan-3-ylbenzenesulfonamide
• InChI: InChI=1S/C11H16FNO2S/c1-3-10(4-2)13-16(14,15)11-7-5-9(12)6-8-11/h5-8,10,13H,3-4H2,1-2H3
• InChI Key: ZBEZXXSFQAVEJE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NS(=O)(=O)C1=CC=C(C=C1)F
• Molecular Formula: C11H16FNO2S
• Molecular Weight: 245.32 g/mol

Description

N-(1-ethylpropyl)-4-fluorobenzenesulfonamide, also known as F1394, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-(1-ethylpropyl)-4-fluorobenzenesulfonamide involves the inhibition of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, a group of inflammatory mediators. By inhibiting COX-2, N-(1-ethylpropyl)-4-fluorobenzenesulfonamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
N-(1-ethylpropyl)-4-fluorobenzenesulfonamide has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-pyretic effects. It has also been found to exhibit significant antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-ethylpropyl)-4-fluorobenzenesulfonamide in lab experiments include its high purity and stability, making it easy to handle and store. However, one limitation is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on N-(1-ethylpropyl)-4-fluorobenzenesulfonamide. One potential direction is the development of new drugs based on N-(1-ethylpropyl)-4-fluorobenzenesulfonamide for the treatment of inflammatory diseases. Another direction is the investigation of its potential applications in the treatment of oxidative stress-related diseases. Additionally, further studies are needed to elucidate the mechanism of action of N-(1-ethylpropyl)-4-fluorobenzenesulfonamide and its potential side effects.

Synthesis Methods

The synthesis of N-(1-ethylpropyl)-4-fluorobenzenesulfonamide involves the reaction of 4-fluorobenzenesulfonyl chloride with 1-ethylpropylamine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain a pure form of N-(1-ethylpropyl)-4-fluorobenzenesulfonamide.

Scientific Research Applications

N-(1-ethylpropyl)-4-fluorobenzenesulfonamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis.